Cas no 946312-72-7 (ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate
• CAS No: 946312-72-7
• MF: C₁₆H₁₇N₃O₄
• MW: 315.323883771896
• CID: 6064437
• PubChem ID: 16839278
• Update Time: 2025-05-20

ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate
• ethyl 6-oxo-1-phenyl-4-(propanoylamino)pyridazine-3-carboxylate
• AKOS024640121
• 946312-72-7
• ethyl 6-oxo-1-phenyl-4-propionamido-1,6-dihydropyridazine-3-carboxylate
• F2332-0039

• Inchi： 1S/C16H17N3O4/c1-3-13(20)17-12-10-14(21)19(11-8-6-5-7-9-11)18-15(12)16(22)23-4-2/h5-10H,3-4H2,1-2H3,(H,17,20)
• InChI Key： XWFKKFFKRJFGBN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=CC=C2)C(=O)C=C1NC(=O)CC

Computed Properties

• Exact Mass: 315.12190603g/mol
• Monoisotopic Mass: 315.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 548
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate

Professional Introduction to Ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate (CAS No. 946312-72-7)

Ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate (CAS No. 946312-72-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the class of pyridazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an amide and an ester, makes this molecule a versatile scaffold for further chemical modifications and biological evaluations.

The< strong>ethyl moiety in the molecule's name not only contributes to its solubility profile but also influences its metabolic stability. This feature is particularly crucial in drug development, where the pharmacokinetic properties of a compound can significantly impact its efficacy and safety. The< strong>6-oxo group introduces a reactive site that can participate in various chemical transformations, enabling the synthesis of more complex derivatives with tailored biological activities.

The< strong>1-phenyl substituent is another key feature that contributes to the compound's overall reactivity and binding affinity. Phenyl rings are frequently found in biologically active molecules due to their ability to interact with biological targets through hydrophobic and π-stacking interactions. In the context of drug discovery, such interactions can enhance the binding affinity of a compound to its target receptor, thereby improving its therapeutic potential.

The< strong>4-propanamido group adds another layer of complexity to the molecule, introducing both polar and non-polar characteristics that can influence its solubility and bioavailability. This amide functionality is also known to be a common motif in many bioactive compounds, often serving as a hinge region or a key interaction point with biological targets.

The< strong>1,6-dihydropyridazine core structure is particularly interesting from a pharmacological perspective. Pyridazines are heterocyclic compounds that have been widely studied for their potential applications in medicine. They exhibit a range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dihydropyridazine scaffold is particularly noteworthy due to its ability to adopt multiple conformations, which can enhance its binding interactions with biological targets.

The< strong>3-carboxylate group at the end of the molecule provides an acidic functionality that can participate in ionic interactions with biological targets. Carboxylate groups are commonly found in many drugs and are known to enhance binding affinity through electrostatic interactions. Additionally, they can influence the compound's solubility and pharmacokinetic properties.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyridazine derivatives have emerged as a promising class of compounds due to their diverse biological activities and structural versatility. Ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate represents an excellent example of such a compound, with its unique structural features making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The key steps include condensation reactions between appropriate precursors followed by functional group transformations such as esterification and amide bond formation. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may also be employed to introduce specific substituents into the molecule.

Ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate has been evaluated for its potential biological activities in several preclinical studies. These studies have shown that the compound exhibits promising activity against various disease targets, including enzymes involved in inflammation and cancer progression. The presence of multiple functional groups in the molecule allows it to interact with different biological targets through various mechanisms, making it a versatile candidate for further development.

The< strong>Ethyl group in particular has been shown to influence the compound's metabolic stability and bioavailability. Ethyl esters are commonly used in drug development due to their ability to enhance solubility while maintaining good pharmacokinetic properties. This feature makes Ethyl 6-oxo-1-phenyl-4-propanamido-1,6-dihydropyridazine-3-carboxylate an attractive candidate for further development as a therapeutic agent.

In conclusion, Ethyl 6-oxo-1-phenyl-4-prnamid-1,6-dihydropyridazine>carb